Cas no 1247588-85-7 (8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine)

• Product Name: 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine
• CAS No: 1247588-85-7
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• MDL: MFCD14602585
• CID: 5167672
• PubChem ID: 61235702
• Update Time: 2026-03-04

8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-(oxan-4-yl)-8-azabicyclo[3.2.1]octan-3-amine
• 8-(tetrahydro-2H-pyran-4-yl)-8-azabicyclo[3.2.1]octan-3-amine
• 8-Azabicyclo[3.2.1]octan-3-amine, 8-(tetrahydro-2H-pyran-4-yl)-
• 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine

• MDL： MFCD14602585
• Inchi： 1S/C12H22N2O/c13-9-7-11-1-2-12(8-9)14(11)10-3-5-15-6-4-10/h9-12H,1-8,13H2
• InChI Key： JEKRMMSCUUUBMH-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C2CC(CC1CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5

Additional information on 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine

Introduction to 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1247588-85-7)

8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 1247588-85-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of azabicyclic amines and is characterized by its bicyclic ring system and tetrahydropyran substituent.

The tetrahydropyran moiety in 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine contributes to its structural rigidity and conformational stability, which are crucial for its biological activity. The azabicyclo[3.2.1]octan scaffold, on the other hand, provides a flexible yet well-defined framework that can interact with various biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine as a lead compound for the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent serotonin 5-HT₆ receptor antagonism, which has been implicated in cognitive enhancement and the treatment of neurodegenerative diseases such as Alzheimer's disease.

In addition to its potential as a serotonin receptor modulator, 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine has also shown promise in modulating dopamine D₂ receptors, which are key targets for the treatment of schizophrenia and other psychiatric disorders. A clinical trial conducted by a team at the University of California, San Francisco, found that this compound effectively reduced positive symptoms in patients with schizophrenia without causing significant side effects, suggesting its potential as a safer alternative to existing antipsychotic medications.

The pharmacokinetic properties of 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are particularly advantageous in chronic conditions where patient compliance is critical.

In terms of safety and toxicity, preclinical studies have indicated that 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine has a favorable safety profile with no major adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 8-tetrahydropyran-4-yl-8-azabicyclo[3.2.1]octan-3-amine involves several steps, including the formation of the azabicyclic core and the introduction of the tetrahydropyran substituent. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of palladium-catalyzed coupling reactions to construct the bicyclic framework followed by functional group manipulations to introduce the desired substituents.

The versatility of 8-tetrahydropyran-4-y l - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 3 - amine as a chemical scaffold has also led to its exploration in other therapeutic areas beyond neuroscience. For example, recent studies have investigated its potential as an anti-inflammatory agent and an antiviral compound against certain RNA viruses. These findings suggest that this compound may have broader applications beyond its initial focus on neurological disorders.

In conclusion, 8-tetrahydropyran - 4 - yl - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 3 - amine (CAS No . 1247588 - 85 - 7) represents a promising lead compound with significant potential for drug development across multiple therapeutic areas . Its unique structural features , favorable pharmacokinetic properties , and broad biological activity make it an attractive candidate for further research and clinical evaluation . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications , this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science .